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Compound of Interest

Compound Name:
3-Pyridinecarboxamide, 5-fluoro-

N-hydroxy-

CAS No.: 1582-86-1

Cat. No.: B13261963

Get Quote

Technical Monograph: 5-Fluoro-N-
hydroxynicotinamide
Chemical Class: Pyridine Hydroxamic Acid | CAS: 1582-86-1 | Role: Metalloenzyme Inhibitor &

Chemical Probe

Executive Summary & Core Identity
5-Fluoro-N-hydroxynicotinamide (also known as 5-fluoro-3-pyridinecarbohydroxamic acid) is a

synthetic derivative of nicotinohydroxamic acid. Structurally, it combines a pyridine scaffold with

a hydroxamic acid zinc-binding group (ZBG) at the 3-position and a fluorine atom at the 5-

position.

This molecule is primarily investigated in medicinal chemistry as a competitive inhibitor of

metalloenzymes, specifically targeting Urease (Nickel-dependent) and Matrix

Metalloproteinases (MMPs) or Histone Deacetylases (HDACs) (Zinc-dependent). The

introduction of the fluorine atom at the C5 position is a strategic modification designed to

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13261963#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13261963?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


enhance metabolic stability by blocking oxidative metabolism and modulating the pKa of the

hydroxamic acid moiety.

Physicochemical Profile
Property Value / Descriptor

IUPAC Name 5-Fluoro-N-hydroxy-3-pyridinecarboxamide

Common Name 5-Fluoronicotinohydroxamic Acid

CAS Number 1582-86-1

Molecular Formula C₆H₅FN₂O₂

Molecular Weight 156.11 g/mol

Solubility
Soluble in DMSO, Methanol; Sparingly soluble

in Water

pKa (Predicted) ~8.5 (Hydroxamic acid group)

Electronic Effect

5-F exerts inductive electron withdrawal (-I),

lowering the pKa of the hydroxamic acid

compared to the unsubstituted parent.[1][2]

Chemical Structure & Electronic Properties
The pharmacological efficacy of 5-Fluoro-N-hydroxynicotinamide is driven by two distinct

structural features:

The Hydroxamic Acid Warhead (-CONHOH): This functional group acts as a bidentate

ligand. In physiological conditions, it exists in equilibrium between the keto and enol forms,

capable of chelating metal ions (Zn²⁺, Ni²⁺, Fe³⁺) within enzyme active sites. The oxygen

atoms of the carbonyl and hydroxyl groups form a stable 5-membered chelate ring with the

metal.

The 5-Fluoro Substituent:

Metabolic Blocking: The C5 position of the pyridine ring is a common site for metabolic

oxidation (via Cytochrome P450). Fluorine substitution blocks this pathway, potentially
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extending the compound's half-life (t½).

Acidity Modulation: Fluorine is highly electronegative. Its electron-withdrawing nature pulls

electron density from the pyridine ring, which in turn affects the amide bond. This

increases the acidity of the N-hydroxy proton, potentially strengthening the ionic

interaction with metal cofactors in the target enzyme.

Synthesis Protocol
Note: This protocol describes the conversion of 5-fluoronicotinic acid to the hydroxamic acid via

a methyl ester intermediate.

Reaction Scheme (Graphviz)

Figure 1: Two-step synthesis of 5-Fluoro-N-hydroxynicotinamide from 5-fluoronicotinic acid.
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Detailed Methodology
Step 1: Synthesis of Methyl 5-fluoronicotinate

Reagents: 5-Fluoronicotinic acid (1.0 eq), Methanol (excess, solvent), Sulfuric acid

(catalytic).

Procedure: Dissolve 5-fluoronicotinic acid in anhydrous methanol. Add concentrated H₂SO₄

dropwise at 0°C. Heat the mixture to reflux (65°C) for 6–8 hours.

Workup: Concentrate the solvent under reduced pressure. Neutralize the residue with

saturated NaHCO₃ solution. Extract with Ethyl Acetate (3x). Dry organic layer over Na₂SO₄

and concentrate to yield the methyl ester.

Step 2: Hydroxaminolysis (Conversion to Hydroxamic Acid)
Reagents: Hydroxylamine hydrochloride (NH₂OH·HCl, 3.0 eq), Potassium Hydroxide (KOH,

6.0 eq), Methanol.
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Preparation of NH₂OH: Dissolve NH₂OH·HCl in methanol. In a separate flask, dissolve KOH

in methanol. Add the KOH solution to the hydroxylamine solution at 0°C to generate free

hydroxylamine base. Filter off the precipitated KCl.

Reaction: Add the Methyl 5-fluoronicotinate (from Step 1) to the filtrate. Stir at room

temperature for 2–4 hours. Monitor by TLC (shift to lower Rf).

Isolation: Acidify the mixture carefully with 1N HCl to pH ~6 to precipitate the product. Filter

the solid, wash with cold water/ethanol, and recrystallize from ethanol/water.

Mechanism of Action: Metalloenzyme Inhibition
The primary mechanism involves the chelation of the catalytic metal ion in the enzyme's active

site.

Target 1: Urease (Nickel-Dependent)
Urease is a virulence factor for Helicobacter pylori. It contains a binuclear Nickel (Ni²⁺) center.

Mechanism: 5-Fluoro-N-hydroxynicotinamide enters the active site. The hydroxamic acid

group acts as a bridging ligand between the two Ni²⁺ ions, displacing the water molecule

required for urea hydrolysis.

Effect: Prevents the production of ammonia, thereby re-acidifying the bacterial

microenvironment and reducing bacterial survival.

Target 2: HDAC / MMP (Zinc-Dependent)
Mechanism: In Histone Deacetylases (HDACs), the Zinc (Zn²⁺) ion activates a water

molecule for nucleophilic attack on the acetyl-lysine substrate. The hydroxamic acid group of

the inhibitor binds directly to the Zn²⁺, displacing the catalytic water and sterically blocking

the substrate.

Molecular Interaction Pathway (Graphviz)
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Figure 2: Mechanism of Action - Metal Chelation Pathway.
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Experimental Validation: Urease Inhibition Assay
To verify the activity of the synthesized compound.

Reagents: Jack Bean Urease (enzyme), Urea (substrate), Phenol red (indicator), Phosphate

buffer (pH 6.8).

Preparation: Prepare a stock solution of 5-Fluoro-N-hydroxynicotinamide in DMSO.

Incubation: Mix 10 µL of inhibitor solution with 10 µL of Urease solution (5 U/mL). Incubate at

37°C for 15 minutes to allow binding.

Reaction: Add 40 µL of Urea solution (100 mM). Incubate for 30 minutes.
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Detection: Measure ammonia production using the Indophenol method or by monitoring pH

change (colorimetric shift of Phenol red) at 560 nm.

Calculation: Calculate % Inhibition =

. Determine IC₅₀ by plotting log[concentration] vs. % inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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